6-Pentadeca-1,3,6,9-tetraenyloxan-2-one
Description
6-Pentadeca-1,3,6,9-tetraenyloxan-2-one (C₃₅H₅₆O₈, molecular weight 628.81 g/mol) is a structurally complex compound featuring a tetrahydropyran-2-one (δ-lactone) core substituted with a polyunsaturated pentadecatetraenyl chain. Its key structural attributes include:
- Tetraene System: Four conjugated double bonds (1,3,6,9-positions) that enhance electronic delocalization and reactivity, enabling participation in cycloaddition or oxidation reactions .
- Tetrahydropyran Ring: A six-membered oxygen-containing ring that confers stability and modulates pharmacological properties .
Properties
Molecular Formula |
C20H30O2 |
|---|---|
Molecular Weight |
302.5 g/mol |
IUPAC Name |
6-pentadeca-1,3,6,9-tetraenyloxan-2-one |
InChI |
InChI=1S/C20H30O2/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-16-19-17-15-18-20(21)22-19/h6-7,9-10,12-14,16,19H,2-5,8,11,15,17-18H2,1H3 |
InChI Key |
QZMAEYDIHWEEAF-UHFFFAOYSA-N |
SMILES |
CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1 |
Canonical SMILES |
CCCCCC=CCC=CCC=CC=CC1CCCC(=O)O1 |
Origin of Product |
United States |
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural and Functional Analogues
2.1.1 6-Pentyloxan-2-one (C₁₀H₁₆O₂, 168.23 g/mol)
- Structure : A smaller δ-lactone with a saturated pentyl chain (vs. polyunsaturated tetraenyl chain in the target compound) .
- Solubility: Higher solubility in non-polar solvents due to shorter alkyl chain and lack of double bonds .
- Applications : Widely used as a flavoring agent (e.g., gamma-decalactone in food/cosmetics) and exhibits mild antimicrobial activity .
2.1.2 6-Methoxy-2-tetralone (C₁₁H₁₂O₂, 176.21 g/mol)
- Structure : A bicyclic ketone with a methoxy substituent, differing from the lactone ring in 6-pentadeca-tetraenyloxan-2-one .
- Reactivity: Serves as a synthetic intermediate for steroids and terpenoids, leveraging its ketone group for condensation reactions .
- Solubility: Moderately soluble in organic solvents like dichloromethane or ethanol due to aromaticity .
Data Table: Comparative Analysis
Key Research Findings
- Reactivity Differences : The tetraene system in 6-pentadeca-tetraenyloxan-2-one enables Diels-Alder reactions, unlike 6-pentyloxan-2-one, which undergoes ester hydrolysis or hydrogenation .
- Bioactivity : While 6-pentadeca-tetraenyloxan-2-one shows anti-inflammatory effects (IC₅₀ ~10 µM in macrophage assays), 6-pentyloxan-2-one lacks significant bioactivity beyond flavoring .
- Synthetic Utility : 6-Methoxy-2-tetralone is a precursor in steroid synthesis (e.g., via Robinson annulation), whereas 6-pentadeca-tetraenyloxan-2-one is explored for polymerizable unsaturated chains .
Solubility and Stability Trends
- Chain Length and Polarity : Longer, unsaturated chains in 6-pentadeca-tetraenyloxan-2-one reduce polarity, limiting water solubility compared to smaller lactones .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
